Cas no 299969-48-5 (2-Pyridinamine, 5-chloro-N-(1H-1,2,4-triazol-1-ylmethyl)-)

• Product name: 2-Pyridinamine, 5-chloro-N-(1H-1,2,4-triazol-1-ylmethyl)-
• CAS No: 299969-48-5
• MF: C₈H₈ClN₅
• MW: 209.635619163513
• CID: 1440779

2-Pyridinamine, 5-chloro-N-(1H-1,2,4-triazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 5-chloro-N-(1H-1,2,4-triazol-1-ylmethyl)-
• (5-chloro-pyridin-2-yl)-[1,2,4]triazol-1-ylmethyl-amine

• Inchi： 1S/C8H8ClN5/c9-7-1-2-8(11-3-7)12-6-14-5-10-4-13-14/h1-5H,6H2,(H,11,12)
• InChI Key： WRZUECBLWLADJI-UHFFFAOYSA-N
• SMILES： C1(NCN2C=NC=N2)=NC=C(Cl)C=C1

Computed Properties

• Exact Mass: 209.04704

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 450.8±55.0 °C(Predicted)
• PSA: 55.63
• pka: 3.07±0.10(Predicted)